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Compound of Interest

Compound Name: Nonanal

Cat. No.: B7769816

An In-depth Technical Guide to the Chemical and Physical Properties of Nonanal

Introduction

Nonanal (CAS No. 124-19-6), also known as Aldehyde C-9 or Pelargonaldehyde, is a
saturated fatty aldehyde that is a key component in the fragrance and flavor industries.[1][2][3]
It is a colorless to light yellow liquid characterized by a distinctive fatty, rose-orange, or citrus-
like odor.[1][2][4] Naturally, nonanal is found in at least 20 essential oils, including rose and
citrus oils.[1][4] Commercially, it is often produced via the hydroformylation of 1-octene or the
catalytic oxidation of n-nonanol.[1][3] In the research and drug development sectors, nonanal
is studied as a potential biomarker for oxidative stress and serves as a reference standard in
analytical chemistry.[5] This guide provides a comprehensive overview of its chemical and
physical properties, experimental protocols for its analysis, and key synthesis pathways.

Chemical and Physical Properties

The properties of nonanal have been determined through various experimental and
computational methods. The following tables summarize the key quantitative data.

Table 1: General and Molecular Properties
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Property Value Source(s)

IUPAC Name nonanal [41[6]
Aldehyde C-9,

Synonyms Pelargonaldehyde, n- [3B1[71[8]
Nonylaldehyde

CAS Number 124-19-6 [3][9][10]

Molecular Formula CoH1s0 [41[6][10]

Molecular Weight 142.24 g/mol [41[7119][1.0]

SMILES Ccccececececee=0 [31[4]1[9]
GYHFUZHODSMOHU-

InChl Key (41161191

UHFFFAOYSA-N

Table 2: Physical Properties
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Property Value Source(s)
) o Clear, colorless to light yellow
Physical Description o [L1[41[71[10]
or brown liquid.[1][4][7][10]
Fatty, waxy, with a rose-orange
Odor y -y J [1][4]
or citrus-like character.[1][4]
- ) 191-195 °C at 760 mmHg.[3]
Boiling Point [B114][11]
[4][11]
93 °C at 23 mmHg.[1][2][9][12]
Melting Point -18 °C to -19.3 °C.[1][3][4][13] [L1[3141[13]
) 0.827 g/mL at 25 °C.[1][3][9]
Density [11[3][9][10]
[10]
0.8264 g/mL at 22.2 °C (72
°F).[7]
~0.26 - 0.37 mmHg at 25 °C.
Vapor Pressure [11[4119]
[11[4][°]
0.532 mmHg at 25 °C.[13]
_ n20/D 1.421 - 1.429.[6][9][10]
Refractive Index [61[9][10][13]

[13]

Table 3: Solubility Data
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Solvent Solubility Source(s)
Insoluble; 96 mg/L at 25 °C.[3]
Water [31[41[7]
[41[7]
Soluble (2 mL in 3 mL of 70%
Ethanol [4]
alcohol).[4]
Ethyl Ether Soluble.[4] [4]
Chloroform Soluble.[4] [4]
Glycerol Insoluble.[4] [4]
Propylene Glycol Soluble.[4] [4]
Mineral Oll Soluble.[4] [4]
Fixed Oils Soluble.[4] [4]
Property Value Source(s)
) 64 °C (147 °F) - closed cup.[1]
Flash Point [1][4][9][14]
[41[9][14]
Autoignition Temperature 195 °C (383 °F).[14] [14]
Combustible liquid.[14][15][16]
Causes skin and eye irritation.
Hazard Statements ) [71[14][15][16]17]
[7][16] Toxic or harmful to
aquatic life.[14][17]
Stable under normal
Stability conditions.[1][12][15] Sensitive  [1][7][12][15]
to air.[1][7]
Strong oxidizing agents.[1][12
Incompatibilities J 949 2] [1][12][15]

[15]

Synthesis of Nonanal
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Nonanal is produced commercially through two primary synthetic routes, which are illustrated
in the diagram below. The hydroformylation of 1-octene is a common industrial method, as is
the catalytic oxidation of the corresponding alcohol, n-nonanol.[1][3]

l 1-Octene l l n-Nonanol l

Hydroformylation Catalytic Oxidation
+ CO, H2) (- H2)

>

Click to download full resolution via product page

Primary synthetic pathways leading to Nonanal.

Experimental Protocols

Accurate quantification and identification of nonanal, particularly in complex biological
matrices, require robust analytical methods. Gas Chromatography-Mass Spectrometry (GC-
MS) is a frequently employed technique.[5][18]

Protocol: Quantification of Nonanal in Biological
Samples using GC-MS with an Internal Standard

This protocol provides a general framework for the analysis of nonanal. For optimal results,
method validation and optimization for the specific matrix are critical. The use of a deuterated
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internal standard, such as Nonanal-d18, is highly recommended to correct for matrix effects
and variations during sample preparation.[5][19]

1. Reagents and Materials:

» High-purity solvents (e.g., hexane, methanol).

e Nonanal analytical standard.

e Nonanal-d18 (or other suitable deuterated internal standard).[5]

» Derivatizing agent (e.g., O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride,
PFBHA).

« Inert gas for evaporation (e.g., Nitrogen).
e Solid Phase Microextraction (SPME) fibers (optional, for headspace analysis).
2. Sample Preparation:

« Internal Standard Spiking: To a known volume or weight of the sample (e.g., plasma, tissue
homogenate, or cell lysate), add a precise amount of Nonanal-d18 internal standard
solution.[5] This should be done at the earliest stage to account for analyte loss throughout
the procedure.

o Extraction:

o Liquid-Liquid Extraction (LLE): Add a water-immiscible organic solvent (e.g., hexane) to
the sample. Vortex vigorously to ensure thorough mixing and partitioning of nonanal into
the organic layer. Centrifuge to separate the phases and carefully collect the organic
supernatant.

o Solid Phase Extraction (SPE): Condition an appropriate SPE cartridge. Load the sample,
wash away interferences with a weak solvent, and then elute the analyte with a stronger
organic solvent.

» Derivatization (Optional but Recommended): To improve chromatographic performance and
detection sensitivity, convert the aldehyde to a more stable, less volatile derivative. For
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example, react the extract with PFBHA to form the corresponding oxime.

o Concentration: Evaporate the solvent under a gentle stream of nitrogen to the desired final
volume. Avoid complete dryness. Reconstitute in a suitable solvent for GC injection if
necessary.

3. GC-MS Analysis:

e Gas Chromatograph (GC):
o Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5).[20]
o Injection: Inject a small volume (e.g., 1 yL) of the prepared sample.

o Temperature Program: Develop a temperature gradient that effectively separates nonanal
from other volatile compounds in the matrix. An example might be: initial temp 40°C, hold
for 2 min, ramp to 250°C at 10°C/min, hold for 5 min.

e Mass Spectrometer (MS):
o lonization: Use Electron lonization (EI).

o Acquisition Mode: Operate in Selected lon Monitoring (SIM) mode for highest sensitivity
and specificity. Monitor characteristic ions for both native nonanal and the deuterated
internal standard. The NIST Mass Spectrometry Data Center provides reference spectra
for nonanal.[21]

4. Data Analysis:

Identify the peaks for nonanal and Nonanal-d18 based on their retention times and specific

m/z ratios.

Calculate the peak area ratio of the analyte to the internal standard.

Quantify the concentration of nonanal in the original sample by comparing this ratio to a
calibration curve prepared with known concentrations of the analytical standard and a
constant concentration of the internal standard.
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Workflow for quantitative analysis of Nonanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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